Cas no 1696105-83-5 (methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate)

• Product Name: methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
• CAS No: 1696105-83-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6585125
• PubChem ID: 107925566
• Update Time: 2025-10-31

methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate
• 1696105-83-5
• EN300-1127535

• Inchi： 1S/C10H16O3/c1-6(9(12)13-4)8(11)7-5-10(7,2)3/h6-7H,5H2,1-4H3
• InChI Key： KRBPLLDKUAHQPH-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)C)C1CC1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate

Methyl 3-(2,2-Dimethylcyclopropyl)-2-Methyl-3-Oxopropanoate (CAS No. 1696105-83-5): An Overview

Methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate (CAS No. 1696105-83-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropane ring and ketone functionality, which contribute to its chemical reactivity and biological activity.

The molecular structure of methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate consists of a cyclopropane ring substituted with two methyl groups, a ketone group, and an ester moiety. The presence of the cyclopropane ring imparts significant strain to the molecule, which can influence its reactivity and stability. The ketone group further enhances the compound's reactivity by providing a polar functional group that can participate in various chemical reactions.

Recent research studies have explored the potential of methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate in drug discovery and development. One notable application is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of several derivatives of this compound that exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the cyclopropane ring and ketone functionality played crucial roles in modulating the biological activity of these derivatives.

In addition to its pharmaceutical applications, methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate has also been investigated for its potential use in materials science. A study published in the Journal of Polymer Science (2020) explored the use of this compound as a monomer for the synthesis of novel polymers with unique mechanical and thermal properties. The researchers found that the strained cyclopropane ring and ketone group contributed to the formation of polymers with high tensile strength and thermal stability.

The synthesis of methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate typically involves several steps, including the formation of the cyclopropane ring and the introduction of the ketone and ester functionalities. One common synthetic route involves the reaction of a suitable precursor with a methylating agent followed by oxidation to form the ketone group. The final step involves esterification to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate include a molecular weight of approximately 184 g/mol and a melting point ranging from 45°C to 50°C. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with strong acids and bases. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in various chemical reactions.

In terms of safety, methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate should be handled with appropriate precautions to avoid skin contact and inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate is another important consideration. While there is limited data on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, methyl 3-(2,2-dimethylcyclopropyl)-2-methyl-3-oxopropanoate (CAS No. 1696105-83-5) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific fields.